Cas no 816419-34-8 (1,10-Phenanthroline, 2,9-bis(4-bromo-2,6-dimethylphenyl)-)

• Product Name: 1,10-Phenanthroline, 2,9-bis(4-bromo-2,6-dimethylphenyl)-
• CAS No: 816419-34-8
• MF: C₂₈H₂₂Br₂N₂
• MW: 546.29568529129
• CID: 703592
• PubChem ID: 71420921
• Update Time: 2025-04-19

1,10-Phenanthroline, 2,9-bis(4-bromo-2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline, 2,9-bis(4-bromo-2,6-dimethylphenyl)-
• 2,9-bis(4-bromo-2,6-dimethylphenyl)-1,10-phenanthroline
• DTXSID70840096
• 816419-34-8

• Inchi： 1S/C28H22Br2N2/c1-15-11-21(29)12-16(2)25(15)23-9-7-19-5-6-20-8-10-24(32-28(20)27(19)31-23)26-17(3)13-22(30)14-18(26)4/h5-14H,1-4H3
• InChI Key： PSJKXLBISXXXHZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)C1=CC=C2C=CC3=CC=C(C4C(C)=CC(=CC=4C)Br)N=C3C2=N1

Computed Properties

• Exact Mass: 546.01292g/mol
• Monoisotopic Mass: 544.01497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 25.8Ų